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Compound of Interest

Compound Name: (2,4-Dipropoxyphenyl)boronic acid

Cat. No.: B138355

An In-depth Technical Guide on (2,4-
Dipropoxyphenyl)boronic acid

This guide provides an overview of the chemical properties of (2,4-Dipropoxyphenyl)boronic
acid, a compound of interest to researchers, scientists, and professionals in the field of drug
development.

Molecular Profile

(2,4-Dipropoxyphenyl)boronic acid is an organic compound with significant potential in
various chemical syntheses. A clear understanding of its molecular weight and formula is
fundamental for its application in experimental research.

Property Value
Molecular Formula C12H19BOA4[1]
Molecular Weight 238.09 g/mol [1]

Experimental Protocols

The determination of the molecular weight of (2,4-Dipropoxyphenyl)boronic acid is based on
its chemical formula. The process involves the summation of the atomic weights of each
constituent atom.
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Methodology for Molecular Weight Calculation:

« |dentify the elements present: The chemical formula C12H19BO4 indicates the presence of
Carbon (C), Hydrogen (H), Boron (B), and Oxygen (O).[1]

¢ Determine the number of atoms for each element: The formula shows 12 Carbon atoms, 19
Hydrogen atoms, 1 Boron atom, and 4 Oxygen atoms.

e Ascertain the atomic weight of each element:

[¢]

Carbon (C): ~12.01 g/mol

[¢]

Hydrogen (H): ~1.008 g/mol

o

Boron (B): ~10.81 g/mol

o

Oxygen (0O): ~16.00 g/mol

o Calculate the total weight for each element:

[¢]

Carbon: 12 *12.01 = 144.12 g/mol

o

Hydrogen: 19 * 1.008 = 19.152 g/mol

o

Boron: 1 * 10.81 = 10.81 g/mol

[¢]

Oxygen: 4 * 16.00 = 64.00 g/mol
e Sum the weights to find the molecular weight:
o 144.12 +19.152 + 10.81 + 64.00 = 238.082 g/mol

The calculated molecular weight is approximately 238.09 g/mol .

Diagrammatic Representation

The logical workflow for determining the molecular weight of (2,4-Dipropoxyphenyl)boronic
acid is illustrated below.
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Chemical Formula
(2,4-Dipropoxyphenyl)boronic acid
C12H19B0O4

l

Identify Constituent Elements
(Carbon, Hydrogen, Boron, Oxygen)

i .

Determine Atomic Weights Count Atoms of Each Element
(C,H,B,0) (C:12, H:19, B:1, O:4)

' '

Calculate Total Mass of Each Element

'

Sum Masses for Molecular Weight
(238.09 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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